Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride

• IUPAC Name: [(1S,5R)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c8-3-6-4-1-7-2-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6?
• InChI Key: KYSZLSYGLCGLOS-FTEHNKOGSA-N
• Canonical SMILES: C1C2C(C2CO)CN1.Cl
• Isomeric SMILES: C1[C@@H]2[C@@H](C2CO)CN1.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• CAS RN: 185561-91-5

Description

Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride is a chemical compound with the CAS Number: 1818847-87-8. Its IUPAC name is (1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)methanol hydrochloride. The molecular weight of this compound is 149.62.

Synthesis Analysis

The synthesis of Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride involves the cyclopropanation of N-Boc-2,5-dihydropyrrole with ethyl diazoacetate. This process is catalyzed by dirhodium(II) at low catalyst loadings of 0.005 mol %. By choosing the appropriate catalyst and hydrolysis conditions, either the exo- or endo-3-azabicyclo[3.1.0]hexanes can be formed cleanly with high levels of diastereoselectivity.

Molecular Structure Analysis

The InChI code for Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride is 1S/C6H11NO.ClH/c8-3-6-4-1-7-2-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6-;.

Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride is the cyclopropanation of N-Boc-2,5-dihydropyrrole with ethyl diazoacetate. This reaction is catalyzed by dirhodium(II) and can be conducted under low catalyst loadings.

Physical And Chemical Properties Analysis

Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride has a molecular weight of 149.62.

Scientific Research Applications

Antiviral Medications

6,6-DMABH serves as a crucial component in several antiviral drugs, including boceprevir and pf-07321332. These medications target viral infections, such as hepatitis C and COVID-19. Specifically:

• .

Mu Opioid Receptor Antagonists

The gram-scale cyclopropanation reaction of maleimides with 6,6-DMABH yields a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives . .

Pharmaceutical Intermediates

As a key raw material, 6,6-DMABH contributes to the synthesis of various pharmaceuticals. Notably:

• .

Stereoselective Synthesis

Researchers have developed practical methods for synthesizing either the exo- or endo-isomers of 3-azabicyclo[3.1.0]hexanes on a gram scale. .

Catalytic Hydrogenation Alternatives

While traditional catalytic hydrogenation reactions suffer from drawbacks, 6,6-DMABH offers an alternative. .

Heterocyclic Scaffolds

6,6-DMABH belongs to a class of heterocyclic scaffolds containing nitrogen. Such scaffolds are prevalent in active pharmaceuticals and natural products. .

Mechanism of Action

The mechanism of action for the synthesis of Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride involves the cyclopropanation of N-Boc-2,5-dihydropyrrole with ethyl diazoacetate. This reaction is facilitated by dirhodium(II) catalysts.

Safety and Hazards

The safety information for Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. The signal word for this compound is “Warning” and it is labeled with the GHS07 pictogram.

Future Directions

The future directions for the research and development of Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride could involve improving the efficiency of the rhodium-catalyzed reaction. This could potentially be achieved by applying the information gained about donor/acceptor carbenes to acceptor carbenes.